Cas no 2680718-82-3 (benzyl N-(3-hydroxy-2,4,6-trimethylphenyl)carbamate)

• Product Name: benzyl N-(3-hydroxy-2,4,6-trimethylphenyl)carbamate
• CAS No: 2680718-82-3
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• CID: 5633107
• PubChem ID: 165917324
• Update Time: 2025-10-30

benzyl N-(3-hydroxy-2,4,6-trimethylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680718-82-3
• benzyl N-(3-hydroxy-2,4,6-trimethylphenyl)carbamate
• EN300-28287048

• Inchi： 1S/C17H19NO3/c1-11-9-12(2)16(19)13(3)15(11)18-17(20)21-10-14-7-5-4-6-8-14/h4-9,19H,10H2,1-3H3,(H,18,20)
• InChI Key： SYSKUFCBHHRWAV-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=C(C)C(=C1C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 285.13649347g/mol
• Monoisotopic Mass: 285.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(3-hydroxy-2,4,6-trimethylphenyl)carbamate

Benzyl N-(3-Hydroxy-2,4,6-Trimethylphenyl)Carbamate: A Comprehensive Overview

Benzyl N-(3-hydroxy-2,4,6-trimethylphenyl)carbamate (CAS No. 2680718-82-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. The molecule consists of a benzyl group attached to a carbamate moiety, with the phenyl ring substituted by hydroxyl and methyl groups at specific positions. This combination of functional groups imparts distinctive chemical and biological properties to the compound.

The synthesis of benzyl N-(3-hydroxy-2,4,6-trimethylphenyl)carbamate involves a series of well-established organic reactions. The starting material typically includes the corresponding phenol derivative, which undergoes protection or activation steps to facilitate the formation of the carbamate linkage. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have made the compound more accessible for research and industrial applications.

One of the most promising areas of research involving this compound is its pharmacological activity. Studies have shown that benzyl N-(3-hydroxy-2,4,6-trimethylphenyl)carbamate exhibits potential as a modulator of enzyme activity, particularly in pathways related to inflammation and oxidative stress. For instance, research published in 2023 demonstrated its ability to inhibit certain kinases involved in chronic inflammatory diseases. This finding has opened new avenues for its use as a lead compound in drug discovery programs targeting conditions such as arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, benzyl N-(3-hydroxy-2,4,6-trimethylphenyl)carbamate has shown promise in material science. Its unique structure allows it to act as a versatile building block for constructing advanced materials with tailored properties. For example, recent studies have explored its use in polymer chemistry as a cross-linking agent, enhancing the mechanical strength and thermal stability of polymeric matrices. This application underscores the compound's versatility across multiple disciplines.

The environmental impact of benzyl N-(3-hydroxy-2,4,6-trimethylphenyl)carbamate has also been a topic of interest. Researchers have investigated its biodegradability under various conditions and found that it exhibits moderate biodegradation rates under aerobic conditions. This information is crucial for assessing its potential ecological risks and ensuring sustainable practices during its production and use.

Looking ahead, ongoing research is focused on optimizing the synthesis of benzyl N-(3-hydroxy-2,4,6-trimethylphenyl)carbamate while exploring its therapeutic potential further. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its mechanism of action and efficacy in treating various diseases. Additionally, advancements in computational chemistry are being leveraged to design analogs with enhanced pharmacokinetic profiles.

In conclusion, benzyl N-(3-hydroxy-2,4,6-trimethylphenyl)carbamate (CAS No. 2680718-82-3) stands out as a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, coupled with recent breakthroughs in synthesis and application development, positions it as a valuable tool for advancing scientific research and industrial innovation.